2,6-Dichloro-3-methylbenzaldehyde
Overview
Description
2,6-Dichloro-3-methylbenzaldehyde is a chemical compound with the molecular weight of 189.04 . It is a solid substance stored at a temperature of 2-8°C . The compound is used in various scientific research applications due to its unique properties.
Synthesis Analysis
The synthesis of 2,6-Dichloro-3-methylbenzaldehyde involves a chlorination reaction on 2,6-dichlorotoluene and chlorine under a reaction condition of 50-250°C in the catalytic effect of phosphorus pentachloride and light . This is followed by a hydrolysis reaction under a heating reflux condition to prepare the 2,6-dichlorobenzaldehyde . This method ensures easy production control, little material consumption, and low production cost .Molecular Structure Analysis
The IUPAC name for 2,6-Dichloro-3-methylbenzaldehyde is 2,6-dichloro-3-methylbenzaldehyde . The InChI code is 1S/C8H6Cl2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3 .It is stored at a temperature of 2-8°C . The compound has a molecular weight of 189.04 .
Scientific Research Applications
Synthesis of Benzalacetones
2,6-Dichloro-3-methylbenzaldehyde: is utilized in the synthesis of benzalacetones through the Claisen-Schmidt reaction . This reaction is pivotal in organic synthesis as it forms α,β-unsaturated ketones , which are valuable intermediates. The use of microwave irradiation has been shown to produce benzalacetones selectively, avoiding self-condensation and yielding the products in a short time with good efficiency .
Antioxidant Properties
Due to its structural properties, derivatives of 2,6-Dichloro-3-methylbenzaldehyde can act as radical scavengers. This makes them potential candidates for research into antioxidant properties, which could have implications in the study of aging and oxidative stress-related diseases .
Material Science Applications
In material science, this compound can be used to synthesize novel organic compounds with specific electronic properties. These materials could be used in the development of organic semiconductors or other electronic devices .
Chemical Synthesis Catalyst
The compound can serve as a catalyst in various chemical reactions. Its role in facilitating reactions at the benzylic position is crucial for the formation of many organic compounds, which can be applied in pharmaceuticals and agrochemicals .
Chromatography
In chromatographic methods, 2,6-Dichloro-3-methylbenzaldehyde can be used as a standard or reference compound due to its distinct chemical properties. It helps in the identification and quantification of similar compounds in complex mixtures .
Analytical Chemistry
This aldehyde can be used in analytical chemistry for the development of new analytical reagents. Its reactivity with other compounds can be exploited to detect, quantify, or isolate specific chemical species .
Life Science Research
In life sciences, it can be used to study cell signaling pathways involving aldehydes. Understanding these pathways can lead to insights into cell death mechanisms, which is vital for cancer research .
Chemical Education
Lastly, 2,6-Dichloro-3-methylbenzaldehyde can be used in educational settings to demonstrate various chemical reactions and principles to students. It serves as an excellent example to illustrate the reactivity of aldehydes and the synthesis of more complex molecules .
Safety and Hazards
The safety information for 2,6-Dichloro-3-methylbenzaldehyde includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, using only outdoors or in a well-ventilated area, and wearing eye protection/face protection .
properties
IUPAC Name |
2,6-dichloro-3-methylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZRBMZQLCUACG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601300540 |
Source
|
| Record name | 2,6-Dichloro-3-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601300540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-3-methylbenzaldehyde | |
CAS RN |
60611-23-6 |
Source
|
| Record name | 2,6-Dichloro-3-methylbenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60611-23-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dichloro-3-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601300540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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